Cas no 2172503-41-0 (2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172503-41-0
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6350780
• PubChem ID: 165604916
• Update Time: 2025-07-09

2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172503-41-0
• EN300-1598504

• Inchi： 1S/C10H16N4O2/c1-3-8(6-15)14-10(7-16-2)9(4-5-11)12-13-14/h8,15H,3-4,6-7H2,1-2H3
• InChI Key： SWDWJRHBUXFCII-UHFFFAOYSA-N
• SMILES： OCC(CC)N1C(COC)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172503-41-0)

2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172503-41-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties.

The structure of 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is characterized by a central 1,2,3-triazole ring substituted with a methoxymethyl group and an acetonitrile moiety. The presence of the hydroxybutan-2-yl group adds further complexity and potential for diverse interactions with biological targets. The combination of these functional groups suggests that this compound may exhibit enhanced solubility and bioavailability compared to similar structures without such substitutions.

Recent studies have focused on the synthesis and characterization of 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile. One notable approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are highly efficient and selective methods for forming 1,2,3-triazoles. This methodology not only simplifies the synthetic route but also allows for the facile introduction of various functional groups, thereby expanding the scope of potential applications.

In terms of biological activity, preliminary in vitro studies have shown that 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits potent antiviral activity against a range of viral pathogens. Specifically, it has demonstrated significant efficacy against herpes simplex virus (HSV) and human papillomavirus (HPV). The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or host cell receptors.

Beyond antiviral properties, this compound has also shown promise in anticancer research. Studies have indicated that 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism behind this effect is believed to involve the modulation of signaling pathways involved in cell cycle regulation and apoptosis induction.

The pharmacokinetic profile of 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been investigated to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable absorption properties and a reasonable half-life in vivo. These characteristics make it a promising candidate for further preclinical and clinical development.

To further explore the therapeutic potential of 2-1-(1-hydroxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-y lacetonitrile, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding interactions with target proteins and guide rational drug design.

In conclusion, 2-1-(1-hydroxybutan - 2 - yl) - 5 - (methoxymethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - ylacetonitrile (CAS No. 2172503 - 4 - 0) represents a promising lead compound in the development of novel therapeutics. Its unique structural features and diverse biological activities make it an exciting area of research with potential applications in antiviral and anticancer therapy. Continued investigation into its mechanisms of action and pharmacological properties will be crucial for advancing its clinical utility.